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Compound of Interest

Compound Name: Oxyphenonium Bromide

Cat. No.: B1678121 Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals utilizing Oxyphenonium Bromide in preclinical studies. It provides targeted

troubleshooting guides and frequently asked questions (FAQs) to address common challenges

related to its anticholinergic side effects.

Introduction to Oxyphenonium Bromide
Oxyphenonium bromide is a synthetic quaternary ammonium compound that acts as a

competitive antagonist at muscarinic acetylcholine receptors.[1][2] Its primary therapeutic

action is the relaxation of smooth muscle and reduction of secretions in the gastrointestinal,

urinary, and respiratory tracts.[1][2] Due to its quaternary ammonium structure, it is poorly

absorbed systemically and has a limited ability to cross the blood-brain barrier, which reduces

the likelihood of central nervous system (CNS) side effects compared to tertiary amine

anticholinergics.[3] However, its peripheral anticholinergic activity can lead to a range of side

effects that may impact experimental outcomes.

Mechanism of Action: Signaling Pathway
The primary mechanism of Oxyphenonium Bromide is the blockade of muscarinic

acetylcholine receptors, preventing the physiological actions of acetylcholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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